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Compound of Interest

Compound Name: 1,1,1-Trifluoroethyl-PEG2-azide

Cat. No.: B604922 Get Quote

Essential Safety and Handling Guide for 1,1,1-
Trifluoroethyl-PEG2-azide
This guide provides critical safety, logistical, and procedural information for the handling and

disposal of 1,1,1-Trifluoroethyl-PEG2-azide (CAS: 1835759-68-6). It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices. The following protocols are based on the known hazards of organic azides,

PEGylated compounds, and trifluoroethyl moieties.

Hazard Identification and Chemical Properties
1,1,1-Trifluoroethyl-PEG2-azide is a chemical compound that requires careful handling due to

its combination of functional groups. The azide group is energetic and can be hazardous, while

the trifluoroethyl group also requires specific handling precautions. The PEG (polyethylene

glycol) component increases its solubility in aqueous media.[1]

Hazard Summary:

Harmful if swallowed.[2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]
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May cause respiratory irritation.[2]

Organic azides are potentially explosive and can be sensitive to heat, light, shock, and

friction.[3]

Mixing azides with acids can generate hydrazoic acid, which is highly toxic and explosive.[4]

Contact with certain metals (e.g., copper, lead) can form highly explosive metal azides.[4][5]

Chemical and Physical Properties:

Property Value Reference

CAS Number 1835759-68-6 [2]

Molecular Formula C₆H₁₀F₃N₃O₂ [1]

Molecular Weight 213.2 g/mol [1]

Appearance Data not available

Storage Temperature -20°C [1]

Purity Typically ≥98% [1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 1,1,1-Trifluoroethyl-PEG2-
azide to minimize exposure and ensure personal safety.
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PPE Category Specification

Eye Protection

Chemical splash goggles that meet European

standard EN 166 or ANSI Z.87.1 standards. A

face shield should be worn over safety glasses

when there is a risk of splashing or explosion.[2]

[5]

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

required. Double gloving is recommended.

Gloves must be inspected before use and

disposed of properly after handling.[5]

Skin and Body Protection
A flame-resistant lab coat must be worn. Ensure

the body is fully covered.[4]

Respiratory Protection

All work should be conducted in a certified

chemical fume hood to avoid inhalation of

vapors or aerosols.[2][5]

Operational Plan: Safe Handling Workflow
All operations involving 1,1,1-Trifluoroethyl-PEG2-azide must be conducted in a controlled

laboratory environment with appropriate engineering controls in place.

Key Engineering Controls & Work Practices:

Chemical Fume Hood: Always handle the compound inside a properly functioning chemical

fume hood to prevent inhalation exposure.[2][5]

Blast Shield: Use a blast shield between the user and the experimental setup, especially

when heating or concentrating the material.[4]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[2] Take

measures to prevent the buildup of electrostatic charge.[2]

Utensils: Use plastic or ceramic spatulas. Avoid metal spatulas to prevent the formation of

explosive metal azides.[3][6]
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Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and certain metals

like copper and lead.[2][4] Halogenated solvents such as dichloromethane and chloroform

should never be used as reaction media with azides.[3][6]

Quantities: Work with the smallest feasible quantities of the material.[5]
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Caption: Workflow for the safe handling of 1,1,1-Trifluoroethyl-PEG2-azide.
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Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Emergency Contact and First Aid:

Exposure Type First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 20 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing and seek immediate

medical attention.[2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

occurs.[2]

Inhalation

Move the victim to fresh air. If breathing is

difficult or stopped, administer artificial

respiration. Seek immediate medical attention.

[2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water. If the person is conscious, give plenty of

water to drink. Contact a poison center or

physician immediately.[2]

Spill Response Protocol: For any spill, evacuate non-essential personnel from the area.
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Caption: Emergency response workflow for a chemical spill.

Disposal Plan
Discharge into the environment must be avoided.[2] All waste containing 1,1,1-Trifluoroethyl-
PEG2-azide must be treated as hazardous waste and disposed of according to institutional

and local regulations.[2]

Key Disposal Principles:

Do Not Drain Dispose: Never pour azide-containing solutions down the drain. This can lead

to the formation of highly explosive azide salts in the plumbing with lead or copper pipes.[4]
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Waste Segregation: Collect all solid and liquid waste containing this compound in a clearly

labeled, dedicated hazardous waste container. Do not mix azide waste with other chemical

waste, especially acidic or metallic waste.[5][6]

Decontamination: Before glassware is returned to general use, it must be decontaminated.

Rinse with a freshly prepared 10% sodium nitrite solution, followed by a 10% solution of

dilute acid (e.g., acetic acid), and finally with copious amounts of water. This should be

performed in a fume hood.[5]

Experimental Protocol: Deactivation of Azide Waste

The most effective method for disposing of residual organic azides is to chemically convert

them to a more stable form before collection by environmental health and safety (EHS)

personnel. The following procedure uses sodium nitrite to deactivate the azide. This must be

performed in a chemical fume hood.

Materials:

Aqueous waste containing the azide compound

20% aqueous solution of sodium nitrite (NaNO₂)

20% aqueous solution of sulfuric acid (H₂SO₄)

Stir plate and stir bar

pH paper

Three-necked flask with a dropping funnel and an outlet for gas

Procedure:

Place the aqueous azide solution (diluted to 5% or less) into the three-necked flask equipped

with a stirrer.

Begin stirring the solution.
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Slowly add a 20% aqueous solution of sodium nitrite. Use approximately 1.5 g of sodium

nitrite for every gram of sodium azide estimated to be in the waste.[4]

After the sodium nitrite addition is complete, slowly add the 20% sulfuric acid solution

dropwise from the funnel until the mixture is acidic to pH paper.[4]

CRITICAL: The order of addition is essential. Adding acid before the nitrite will generate

highly toxic and volatile hydrazoic acid (HN₃).[4]

Stir the reaction mixture for several hours to ensure complete destruction of the azide.

Test the solution for the presence of residual azides using the ferric chloride test if necessary.

[4]

Once deactivation is complete, neutralize the solution and transfer it to a properly labeled

hazardous waste container for disposal through your institution's EHS department.
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Caption: Workflow for the safe disposal of azide-containing waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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